N-Benzyloxycarbonyl-L-lysyl]-L-proline Methyl Ester Trifluoroacetic Acid Salt

• IUPAC Name: [(2S)-1-[(2S)-2-methoxycarbonylpyrrolidin-1-yl]-1-oxo-6-(phenylmethoxycarbonylamino)hexan-2-yl]azanium;2,2,2-trifluoroacetate
• InChI: InChI=1S/C20H29N3O5.C2HF3O2/c1-27-19(25)17-11-7-13-23(17)18(24)16(21)10-5-6-12-22-20(26)28-14-15-8-3-2-4-9-15;3-2(4,5)1(6)7/h2-4,8-9,16-17H,5-7,10-14,21H2,1H3,(H,22,26);(H,6,7)/t16-,17-;/m0./s1
• InChI Key: QLJKXVRIDFDQFV-QJHJCNPRSA-N
• Canonical SMILES: COC(=O)C1CCCN1C(=O)C(CCCCNC(=O)OCC2=CC=CC=C2)[NH3+].C(=O)(C(F)(F)F)[O-]
• Isomeric SMILES: COC(=O)[C@@H]1CCCN1C(=O)[C@H](CCCCNC(=O)OCC2=CC=CC=C2)[NH3+].C(=O)(C(F)(F)F)[O-]
• Molecular Formula: C22H30F3N3O7
• DSSTOX Substance ID: DTXSID20747122
• Molecular Weight: 505.5 g/mol
• CAS RN: 108456-08-2

Description

“N-Benzyloxycarbonyl-L-lysyl]-L-proline Methyl Ester Trifluoroacetic Acid Salt” is an intermediate of Lisinopril, a medication of the angiotensin-converting enzyme inhibitor class that is used to treat high blood pressure. It has a molecular formula of C22H30F3N3O7 and a molecular weight of 505.48.

Molecular Structure Analysis

The IUPAC name for this compound is [(2S)-1-[(2S)-2-methoxycarbonylpyrrolidin-1-yl]-1-oxo-6-(phenylmethoxycarbonylamino)hexan-2-yl]azanium;2,2,2-trifluoroacetate. The InChI key is QLJKXVRIDFDQFV-QJHJCNPRSA-N.

Chemical Reactions Analysis

The specific chemical reactions involving this compound are not detailed in the search results. As an intermediate in the synthesis of Lisinopril, it likely undergoes further reactions to form the final drug molecule.

Physical And Chemical Properties Analysis

This compound is soluble in Chloroform, Dichloromethane, DMSO, and Methanol. It appears as an Amber Oily Matter.

Scientific Research Applications

Hydroxy- and Amino-Protection

N-Benzyloxycarbonyl-L-lysyl]-L-proline Methyl Ester Trifluoroacetic Acid Salt is often involved in studies focusing on the protection of hydroxy and amino groups, which are crucial in peptide synthesis and drug development. The protection groups used in such contexts are typically designed to be stable against strong acids like trifluoroacetic acid, enhancing the efficiency and selectivity of peptide coupling reactions. This chemical's role in facilitating the synthesis of protected amino acid derivatives has been instrumental in advancing research in receptor-binding affinities and the stereochemical analysis of proteins, particularly in understanding enzymatic mechanisms (Chauhan, Ratcliffe, & Young, 2009), (Kuhler et al., 2009).

Selective Synthesis and Deprotection

In the context of selective synthesis, the compound plays a significant role in the selective synthesis of amino acids with basic side chains, serving as a vital component in the synthesis of peptides, endorphins, and enzyme inhibitors. The stability of the protection groups against agents like trifluoroacetic acid is a critical factor that aids in the selective deprotection of specific functional groups without affecting the stability of the peptide or the drug molecule being synthesized (Bodanszky & Bodanszky, 2009).

Solid Phase Peptide Synthesis

The chemical is also integral in solid-phase peptide synthesis, where it helps in the selective conjugation of cyclic peptides, a process crucial for creating specific peptide sequences used in drug design and development. The stability of the compound's protecting groups against harsh conditions, such as those involving trifluoroacetic acid, allows for the preservation of the peptide structure and function throughout the synthesis process (Brugghe et al., 2009).

Mechanism of Action

As an intermediate of Lisinopril, this compound does not have a direct mechanism of action. Lisinopril, the final product, works by inhibiting the angiotensin-converting enzyme, which results in decreased plasma angiotensin II and reduced sodium absorption.